Succinic Anhydride

• CAS No.: 108-30-5
• Product Name: Succinic Anhydride
• Molecular Formula: C4H4O3
• Molecular Weight: 100.07 g/mol
• IUPAC Name: oxolane-2,5-dione
• Standard InChI: InChI=1S/C4H4O3/c5-3-1-2-4(6)7-3/h1-2H2
• Standard InChIKey: RINCXYDBBGOEEQ-UHFFFAOYSA-N
• SMILES: C1CC(=O)OC1=O
• Canonical SMILES: C1CC(=O)OC1=O
• Boiling Point: 502 °F at 760 mm Hg (NTP, 1992); 261.0 °C; 261 °C at 760 mm Hg; 261 °C
• Colorform: NEEDLES FROM ALC; RHOMBIC PYRAMIDS FROM CHLOROFORM OR CARBON TETRACHLORIDE; COLORLESS OR LIGHT-COLORED NEEDLES OR FLAKES; Orthorhombic prisms from abs alc.; Succinic anhydride forms rhombic pyramidal or bipyramidal crystals.
• Density: 1.234 at 68 °F (NTP, 1992); 1.503 (also given as 1.104 and 1.234); Relative density (water = 1): 1.503
• Flash Point: 157 °C
• Melting Point: 247.3 °F (NTP, 1992); 119.0 °C; 119.6 °C; 119°C
• Physical Description: Succinic anhydride appears as colorless needles or white crystalline solid. Melting point 237°F. Sublimes at 239°F at 5 mm Hg pressure; and at 198°F and 1 mm Hg pressure. Moderately toxic and an irritant.; PelletsLargeCrystals; Solid; COLOURLESS CRYSTALS OR FLAKES.
• Description: Succinic anhydride appears as colorless needles or white crystalline solid. Melting point 237°F. Sublimes at 239°F at 5 mm Hg pressure; and at 198°F and 1 mm Hg pressure. Moderately toxic and an irritant.; Succinic anhydride, also known as succinyl oxide or butanedioic anhydride, belongs to the class of organic compounds known as dicarboxylic acids and derivatives. These are organic compounds containing exactly two carboxylic acid groups. Succinic anhydride exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, succinic anhydride is primarily located in the cytoplasm. Succinic anhydride participates in a number of enzymatic reactions. In particular, succinic anhydride can be biosynthesized from succinic acid. Succinic anhydride can also be converted into 3-methylsuccinic anhydride.; Succinic anhydride is a cyclic dicarboxylic anhydride and a tetrahydrofurandione. It derives from a succinic acid.
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); Insoluble in water; IN ETHANOL AT 25 °C: 2.56 G/100 ML; IN ETHER AT 25 °C: 0.64 G/100 ML; IN CHLOROFORM AT 25 °C: 0.87 G/100 ML; Soluble in chloroform, carbon tetrachloride, alcohol; very slightly soluble in ether and water.; In water, 2.4X10+4 mg/L at 25 °C (est); Solubility in water: none
• Synonyms: Dihydro-2,5-furandione; 2,5-Diketotetrahydrofuran; Butanedioic Anhydride; Dihydro-2,5-furandione; NSC 8518; Rikacid SA; Succinic Acid Anhydride; Succinyl Anhydride; Succinyl Oxide; Tetrahydro-2,5-dioxofuran; Tetrahydro-2,5-furandione
• Vapor Density: 3.7 (NTP, 1992) (Relative to Air); Relative vapor density (air = 1): 3.45
• Vapor Pressure: 1 mm Hg at 197.6 °F ; 5 mm Hg at 239.0° F; 10 mm Hg at 262.8° F (NTP, 1992); 0.00 mmHg; 1.5X10-3 mm Hg at 25 °C (estrapolated); Vapor pressure, kPa at 92 °C: 1.3
• PubChem Compound: 7922
• Last Modified: Nov 11 2021